![molecular formula C8H5ClFN B065948 5-chloro-6-fluoro-1H-indole CAS No. 169674-57-1](/img/structure/B65948.png)
5-chloro-6-fluoro-1H-indole
Overview
Description
5-Chloro-6-fluoro-1H-indole is a compound with the molecular formula C8H5ClFN . It has a molecular weight of 169.59 . It is a solid substance stored at a temperature of 2-8°C in an inert atmosphere .
Synthesis Analysis
The synthesis of indole derivatives, including 5-chloro-6-fluoro-1H-indole, has been a subject of interest in recent years . The Fischer indole synthesis is one of the methods used for the synthesis of indole derivatives .Molecular Structure Analysis
The molecular structure of 5-chloro-6-fluoro-1H-indole consists of a pyrrole ring fused to benzene to form 2,3-benzopyrrole . The InChI code for this compound is 1S/C8H5ClFN/c9-6-3-5-1-2-11-8(5)4-7(6)10/h1-4,11H .Chemical Reactions Analysis
Indole derivatives, including 5-chloro-6-fluoro-1H-indole, are important types of molecules and natural products that play a main role in cell biology . They show various biologically vital properties and have attracted the attention of the chemical community for the investigation of novel methods of synthesis .Physical And Chemical Properties Analysis
5-Chloro-6-fluoro-1H-indole is a solid substance with a boiling point of 299.8°C at 760 mmHg . It is stored at a temperature of 2-8°C in an inert atmosphere .Scientific Research Applications
Antiviral Activity
Indole derivatives, including 5-chloro-6-fluoro-1H-indole, have shown potential as antiviral agents . For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives have been reported as antiviral agents .
Anti-inflammatory Activity
Indole derivatives are known to possess anti-inflammatory properties . This makes them valuable in the development of new drugs for treating various inflammatory conditions.
Anticancer Activity
Indole derivatives have shown promise in the field of oncology . They have been used in the development of potential anticancer immunomodulators .
Anti-HIV Activity
Indole derivatives have been studied for their potential use in the treatment of HIV . Their unique structure allows them to bind with high affinity to multiple receptors, which can be beneficial in developing new anti-HIV drugs.
Antioxidant Activity
Indole derivatives have demonstrated antioxidant activities . This property can be harnessed in the development of drugs to combat oxidative stress-related diseases.
Antimicrobial and Antifungal Activities
5-chloro-6-fluoro-1H-indole has potential applications as an antimicrobial and antifungal agent . This makes it a valuable compound in the fight against various microbial and fungal infections.
Antidiabetic Activity
Indole derivatives have shown potential in the treatment of diabetes . They could be used in the development of new antidiabetic drugs.
Antimalarial Activity
Indole derivatives have been used in the synthesis of antimalarial drugs . The unique properties of these compounds make them effective in combating malaria.
Safety and Hazards
Mechanism of Action
Target of Action
5-Chloro-6-fluoro-1H-indole primarily targets enzymes and receptors involved in various biological processes. Indole derivatives, including this compound, often exhibit high affinity for multiple receptors, such as serotonin receptors, which play crucial roles in neurotransmission, mood regulation, and other physiological functions .
Mode of Action
The compound interacts with its targets through binding to specific sites on the enzymes or receptors. This binding can inhibit or modulate the activity of these targets, leading to changes in cellular signaling pathways. For instance, binding to serotonin receptors can alter neurotransmitter release and uptake, impacting mood and behavior .
Biochemical Pathways
5-Chloro-6-fluoro-1H-indole affects several biochemical pathways, including those involved in neurotransmission, inflammation, and cell proliferation. By modulating receptor activity, it can influence downstream signaling cascades such as the cyclic AMP (cAMP) pathway, which is critical for various cellular responses .
Pharmacokinetics
The pharmacokinetics of 5-chloro-6-fluoro-1H-indole involve its absorption, distribution, metabolism, and excretion (ADME). The compound is likely absorbed through the gastrointestinal tract and distributed throughout the body, reaching its target sites. Metabolism typically occurs in the liver, where it is transformed into active or inactive metabolites. Excretion is primarily via the kidneys .
Result of Action
At the molecular level, the action of 5-chloro-6-fluoro-1H-indole results in the modulation of receptor activity, leading to altered cellular responses. This can manifest as changes in neurotransmitter levels, reduced inflammation, or inhibited cell proliferation. These effects can have therapeutic implications for conditions such as depression, inflammation, and cancer .
Action Environment
Environmental factors such as pH, temperature, and the presence of other chemicals can influence the efficacy and stability of 5-chloro-6-fluoro-1H-indole. For example, extreme pH levels can affect the compound’s stability, while temperature variations can impact its absorption and metabolism. Additionally, interactions with other drugs or dietary components can alter its pharmacokinetic profile and therapeutic effectiveness .
: A brief review of the biological potential of indole derivatives
properties
IUPAC Name |
5-chloro-6-fluoro-1H-indole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClFN/c9-6-3-5-1-2-11-8(5)4-7(6)10/h1-4,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXFLPDYKOWHEJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=CC(=C(C=C21)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00378610 | |
Record name | 5-chloro-6-fluoro-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00378610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-6-fluoro-1H-indole | |
CAS RN |
169674-57-1 | |
Record name | 5-chloro-6-fluoro-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00378610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Chloro-6-fluoro-1H-indole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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